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Authored by: [Your Name/Gemini], Senior
Application Scientist

Abstract: This technical guide provides a comprehensive overview of the physical, chemical,
and spectroscopic properties of 2-(Methoxymethyl)phenol. It is intended to serve as a
valuable resource for researchers, scientists, and professionals in the field of drug
development and organic synthesis. This document delves into the compound's structure,
reactivity, and potential applications, offering insights grounded in established scientific
principles. The guide also includes a detailed, proposed synthesis protocol, safety and handling
procedures, and a compilation of relevant spectral data to facilitate its identification and use in
a laboratory setting.

Introduction

2-(Methoxymethyl)phenol, a member of the phenol ether family, is a synthetic organic
compound with growing interest in various chemical research and development sectors. Its
structure, featuring both a phenolic hydroxyl group and a methoxymethyl ether substituent on
the aromatic ring, imparts a unique combination of reactivity and physical properties. The
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phenolic moiety serves as a proton donor and a site for electrophilic substitution, while the
ether group influences its solubility and can participate in specific chemical transformations.
This dual functionality makes 2-(Methoxymethyl)phenol a versatile building block in the
synthesis of more complex molecules, including potential pharmaceutical intermediates and
other fine chemicals. This guide aims to provide a thorough understanding of its core
characteristics to support its effective application in scientific endeavors.

Molecular Structure and Identifier

The structural integrity of a molecule is fundamental to its chemical behavior. 2-
(Methoxymethyl)phenol consists of a benzene ring substituted with a hydroxyl group and a
methoxymethyl group at the ortho position.

Molecular Formula: CsH100:2

Molecular Weight: 138.17 g/mol

CAS Registry Number: 5635-98-3

IUPAC Name: 2-(Methoxymethyl)phenol
SMILES: COCC1=CC=CC=C10

Diagram 1: Molecular Structure of 2-(Methoxymethyl)phenol
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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